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Compound of Interest

Compound Name: Propyl Paraben-13C6

Cat. No.: B13842188

Essential Safety and Handling Guide for Propyl
Paraben-13C6

This guide provides immediate and essential safety and logistical information for handling
Propyl Paraben-13C6 in a laboratory setting. Researchers, scientists, and drug development
professionals should adhere to these procedures to ensure personal safety and proper
disposal. Propyl Paraben-13C6 is an isotopically labeled version of Propyl Paraben. The
safety precautions for both compounds are identical as the isotopic labeling does not alter the
chemical hazards.

Hazard Identification and Personal Protective
Equipment (PPE)

Propyl Paraben-13C6 is considered a hazardous substance.[1] It can cause irritation to the
eyes, respiratory system, and skin.[1][2] Prolonged or repeated skin contact may lead to
sensitization.[1] It is also toxic to aquatic organisms and can have long-lasting adverse effects
on the aquatic environment.[1]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Safety goggles with side- S
) ) To prevent eye irritation from
Eye/Face Protection shields or safety glasses.[3][4]

5] dust or splashes.[1][6]

Impervious chemical-resistant To prevent skin contact,
Hand Protection gloves (e.g., rubber gloves).[2] irritation, and potential
[6] sensitization.[1][2]

) ] Protective clothing appropriate o ]
Skin and Body Protection ] To minimize skin contact.
for the risk of exposure.[4]

NIOSH-approved respirator To prevent respiratory tract
Respiratory Protection with a particulate filter if dustis irritation from inhaling dust.[1]
generated.[4] [2]

Chemical and Physical Properties

Understanding the physical and chemical properties of Propyl Paraben-13C6 is crucial for safe
handling and storage.

Table 2: Physical and Chemical Properties of Propyl Paraben

Property Value
Colorless crystals or white crystalline powder.[1]
Appearance
[61[7]
Odor Odorless or faint aromatic odor.[6][7]
Melting Point 95 - 98 °C (203 - 208.4 °F).[6][7]
Boiling Point 301 °C (573.8 °F).[6]
- Slightly soluble in boiling water; soluble in
Solubility
alcohol, ether, and acetone.[1]
Specific Gravity 1.28 (water=1).[1]
Vapor Density 6.3 (air=1).[1]
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Handling and Storage Procedures

Proper handling and storage are essential to minimize exposure and maintain the integrity of
the compound.

Operational Plan: Step-by-Step Handling Protocol
e Preparation:
o Ensure a well-ventilated work area, such as a chemical fume hood.[1][3]
o Have an eyewash station and safety shower readily accessible.[4]
o Don all required PPE as specified in Table 1.
e Handling:
o Avoid all personal contact, including inhalation of dust.[1]
o Avoid generating dust during handling.[1][3] Use non-sparking tools for transfers.[6]
o Ground and bond containers when transferring material to prevent static discharge.[6]
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and strong acids.[3][5][6]

o Protect from moisture and direct sunlight.[6] Recommended storage temperature is 4°C
for the neat compound.[2]

Emergency Procedures and First Aid

In case of accidental exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Measures
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of fresh

running water for several minutes.[1][2] Remove
Eye Contact )

contact lenses if present and easy to do so0.[2][8]

If irritation persists, seek medical attention.[4]

Immediately remove all contaminated clothing.
) [1] Wash the affected area with plenty of soap
Skin Contact o )
and water.[2] If skin irritation occurs, get medical

advice.[4]

Remove the person to fresh air.[1][2] If breathing
Inhalation is difficult, provide respiratory support. Seek

medical attention if symptoms persist.

Rinse mouth with water.[2][6] Do NOT induce
Ingestion vomiting.[6] Give a glass of water to drink.[1]

Seek medical advice if feeling unwell.[8]

Spill and Disposal Plan

Proper containment and disposal are necessary to mitigate environmental contamination.

Spill Cleanup Protocol

Evacuate and Secure: Evacuate non-essential personnel from the spill area.[8] Remove all
sources of ignition.[3]

o Containment: Wear appropriate PPE. Cover the spill with a plastic sheet to prevent
spreading.[3]

o Cleanup: Use dry cleanup procedures to avoid generating dust.[1] Sweep or shovel the
material into a suitable, closed container for disposal.[3] Clean the contaminated surface
thoroughly.[3]

o Disposal: Dispose of the spilled material and contaminated cleanup supplies as hazardous
waste.[1]
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Disposal Plan
e Propyl Paraben-13C6 and its container must be disposed of as hazardous waste.[1]
e Avoid release to the environment.[1]

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[6]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for safely handling Propyl Paraben-
13C6.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b13842188?utm_src=pdf-body
https://datasheets.scbt.com/sc-212598.pdf
https://datasheets.scbt.com/sc-212598.pdf
http://www.acme-hardesty.com/wp-content/uploads/Propyl-Paraben-SDS.pdf
https://www.benchchem.com/product/b13842188?utm_src=pdf-body
https://www.benchchem.com/product/b13842188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Start: Handling Propyl Paraben-13C6

'

1. Assess Hazards
- Irritant (Eyes, Skin, Respiratory)
- Skin Sensitizer
- Aquatic Toxin

2. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Chemical Resistant Gloves
- Protective Clothing
- Respirator (if dust)

3. Prepare Workspace
- Well-ventilated area (Fume Hood)
- Eyewash & Safety Shower Accessible

4. Handle Compound
- Avoid dust generation
- Avoid contact
- Use non-sparking tools

Exposure Event Spill Event

Administer First Aid

(See Table 3) Follow Spill Protocol

5. Store Properly
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from incompatibles

6. Waste Disposal
- Dispose as hazardous waste
- Prevent environmental release

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Propyl Paraben-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Propyl
Paraben-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13842188#personal-protective-equipment-for-
handling-propyl-paraben-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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